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Compound of Interest

Compound Name: 1,3,5-Triacetylbenzene

Cat. No.: B188989 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Triacetylbenzene
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

1,3,5-Triacetylbenzene (CAS No. 779-90-8). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Summary
1,3,5-Triacetylbenzene is classified with the following hazards.[1] While specific quantitative

toxicity data such as LD50 or LC50 values are not readily available in published safety

literature, the known hazards necessitate stringent safety precautions. Similarly, no specific

Occupational Exposure Limits (OELs) have been established for this compound.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation (Category 2) H315: Causes skin irritation.[1]
P264, P280, P302+P352,

P332+P317, P362+P364

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation.[1]

P264, P280,

P305+P351+P338,

P337+P317

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation.[1]

P261, P271, P304+P340,

P319, P403+P233, P405

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 1,3,5-Triacetylbenzene to

prevent skin, eye, and respiratory exposure.
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PPE Category Specification Rationale

Hand Protection

Butyl or Polyvinyl Alcohol

(PVA) gloves.[2][3][4] Nitrile

gloves may offer some

protection for incidental

contact, but specific

breakthrough time data for

1,3,5-Triacetylbenzene is

unavailable. Always inspect

gloves for integrity before use.

Provides a barrier against skin

irritation. Butyl and PVA gloves

are recommended for handling

aromatic ketones.[2][3][4]

Eye Protection

Chemical safety goggles with

side shields. In situations with

a higher risk of splashing, a full

face shield should be worn in

addition to goggles.

Protects against eye irritation

from airborne particles or

splashes.

Body Protection

A lab coat that is fully fastened.

Consider a chemically resistant

apron for procedures with a

higher risk of spills.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work in a certified chemical

fume hood. If a fume hood is

not available or if dust is

generated, a NIOSH-approved

respirator with a particulate

filter is required.

Minimizes the risk of inhaling

airborne particles, which can

cause respiratory irritation.

Operational Plan: Weighing and Preparing a
Solution
This step-by-step protocol outlines the safe procedure for weighing solid 1,3,5-
Triacetylbenzene and preparing a solution.

Preparation:
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Designate a Work Area: All handling of solid 1,3,5-Triacetylbenzene should occur within a

certified chemical fume hood.

Assemble Materials: Gather all necessary equipment, including the 1,3,5-Triacetylbenzene
container, a tared weighing boat or paper, a spatula, the desired solvent, and the appropriate

glassware for the solution.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing Procedure:

Tare the Balance: Place the weighing boat on the analytical balance and tare the weight.

Transfer the Solid: Carefully use a clean spatula to transfer the desired amount of 1,3,5-
Triacetylbenzene from its container to the weighing boat. Avoid creating dust.

Record the Mass: Once the desired mass is obtained, record the value.

Close the Container: Securely close the lid of the 1,3,5-Triacetylbenzene container

immediately after use.

Solution Preparation:

Transfer to Glassware: Carefully transfer the weighed solid into the designated glassware.

Add Solvent: Add the desired solvent to the glassware.

Dissolve: Mix the solution as required for dissolution (e.g., stirring, sonication). Keep the

container covered to the extent possible during this process.

Label the Solution: Clearly label the prepared solution with the chemical name,

concentration, solvent, and date.

Cleanup:

Clean the Work Area: Decontaminate the spatula and the work surface within the fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of Consumables: Dispose of the weighing boat and any other contaminated

consumables in the designated solid hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

Wash Hands: Wash hands thoroughly with soap and water after the procedure is complete.
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Caption: Workflow for Safely Handling 1,3,5-Triacetylbenzene.
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Disposal Plan
Proper segregation and disposal of waste are critical to laboratory safety and environmental

protection.

Waste Segregation:

Solid Waste: All disposable items that have come into contact with 1,3,5-Triacetylbenzene,

such as gloves, weighing boats, and paper towels, must be collected in a designated,

labeled solid hazardous waste container.[5][6] This container should be lined with a durable

plastic bag.[5]

Liquid Waste: Unused or waste solutions of 1,3,5-Triacetylbenzene should be collected in a

labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.

[6]

Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be

disposed of in a designated sharps container.

Step-by-Step Disposal Procedure:

Container Labeling: Ensure all waste containers are clearly and accurately labeled with

"Hazardous Waste" and the full chemical name of the contents.

Solid Waste Collection:

Place all contaminated solid waste into the designated container.

Keep the container closed when not in use.[5]

When the container is three-quarters full, seal the bag and close the container.[5]

Liquid Waste Collection:

Pour liquid waste carefully into the designated container, avoiding splashes.

Do not overfill the container; leave adequate headspace for expansion.
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Requesting Pickup: Once a waste container is full, arrange for its collection by your

institution's environmental health and safety department or a licensed hazardous waste

disposal company.

Record Keeping: Maintain a log of all hazardous waste generated and disposed of in

accordance with your institution's policies and local regulations.
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Caption: Waste Disposal Workflow for 1,3,5-Triacetylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/69904
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.yourglovesource.com/blogs/glove-knowledgebase/26371969-what-is-the-best-glove-for-the-handling-of-chemicals
https://www.flinnsci.com/gloves-butyl-rubber/ap7482/
https://spokane.wsu.edu/research/documents/2020/08/sop-014-disposal-solid-chemical-waste.pdf/
https://www.tamucc.edu/finance-and-administration/facility-administration/ehs/environmental/assets/documents/lab-disposal-sop.pdf
https://www.benchchem.com/product/b188989#personal-protective-equipment-for-handling-1-3-5-triacetylbenzene
https://www.benchchem.com/product/b188989#personal-protective-equipment-for-handling-1-3-5-triacetylbenzene
https://www.benchchem.com/product/b188989#personal-protective-equipment-for-handling-1-3-5-triacetylbenzene
https://www.benchchem.com/product/b188989#personal-protective-equipment-for-handling-1-3-5-triacetylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

